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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of propyl isovalerate, tailored for research and drug development professionals. Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information
Propyl isovalerate is a flammable liquid and vapor that can cause irritation to the skin, eyes,

and respiratory system.[1][2] It is crucial to handle this chemical in a well-ventilated area,

wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses, and a lab coat.[1][3] All sources of ignition, such as open flames, sparks, and

hot surfaces, must be eliminated from the handling and storage areas.[1][4]

Quantitative Data Summary
For quick reference, the key quantitative safety and regulatory data for propyl isovalerate are

summarized below.
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Parameter Value Reference

Hazard Classification Flammable Liquid, Category 3 [1][3]

Flash Point
32.22°C - 44°C (90°F -

111.2°F)
[2][5]

Container Fill Limit ≤ 90% of total capacity [6]

Laboratory Storage Limit
Max. 10 gallons of total

hazardous waste
[7]

Satellite Accumulation Time
Up to 1 year (partially full);

within 3 days of becoming full
[8]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe collection, storage, and

disposal of propyl isovalerate waste.

Experimental Methodology: Waste Segregation and
Collection

Waste Identification: Identify propyl isovalerate waste streams. This includes neat (pure)

propyl isovalerate, reaction mixtures containing it, and contaminated materials (e.g.,

absorbent pads, gloves).

Segregation:

Collect liquid propyl isovalerate waste in a dedicated, properly labeled hazardous waste

container.[7]

It may be combined with other compatible flammable, non-halogenated organic solvents.

[6][9]

Crucially, do not mix with incompatible waste types such as acids, bases, or oxidizing

agents.[7][8]
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Solid waste contaminated with propyl isovalerate (e.g., paper towels, spill absorbents)

should be collected in a separate, clearly labeled container for solid chemical waste.[4]

Containment:

Use only sturdy, leak-proof containers made of chemically compatible material.[7][10] The

original product container is often a suitable choice if it is in good condition.[8]

Never use food-grade containers (e.g., mayonnaise or pickle jars) for hazardous waste

storage.[8]

Keep the container securely closed at all times, except when adding waste.[7]

Logistical Plan: Storage and Labeling
Labeling: Immediately upon starting a waste container, affix a hazardous waste label. The

label must include:

The words "Hazardous Waste".[10]

The full chemical name: "Propyl Isovalerate" (no abbreviations).[10]

A list of all chemical constituents and their approximate percentages if it is a mixed waste

stream.[10]

The date when waste was first added (accumulation start date).[10]

The name and contact information of the principal investigator or responsible personnel.

[10]

Applicable hazard warnings (e.g., "Flammable," "Irritant").[10]

Storage Location:

Store the waste container in a designated Satellite Accumulation Area (SAA), which must

be at or near the point of generation and under the control of laboratory personnel.[6][8]
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The SAA should be a well-ventilated area, such as a chemical fume hood, although waste

should be moved to a dedicated storage area as soon as possible.[6]

Secondary Containment: Place all liquid hazardous waste containers in a secondary

containment bin or tray to prevent spills from reaching drains or reacting with other

chemicals.[7][10]

Disposal Plan: Final Disposition
Scheduling Pickup: Once the waste container is full (not exceeding 90% capacity) or has

been in storage for the maximum allowed time, arrange for its disposal.[6][8]

Professional Disposal: Contact your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste disposal contractor to collect the waste.[6][7]

Regulatory Compliance: Do not, under any circumstances, dispose of propyl isovalerate by

pouring it down the drain or placing it in the regular trash.[1][7][11] All disposal must be

conducted in accordance with local, state, and federal regulations, such as those established

by the EPA under the Resource Conservation and Recovery Act (RCRA).[6][10]

Empty Container Disposal:

A container that held propyl isovalerate is not considered empty until it has been triple-

rinsed.[7]

The first rinseate must be collected and disposed of as hazardous waste.[7]

After thorough rinsing and air-drying, deface or remove the original label.[7]

The clean, dry container can then be disposed of as regular solid waste or recycled.[1][7]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of propyl isovalerate.
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Step 1: Preparation & Collection

Step 2: Accumulation & Storage

Step 3: Final Disposal

Propyl Isovalerate
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Caption: Workflow for the safe disposal of propyl isovalerate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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